molecular formula C12H18N2 B1267669 1-Benzylpiperidin-3-amine CAS No. 60407-35-4

1-Benzylpiperidin-3-amine

Cat. No. B1267669
CAS RN: 60407-35-4
M. Wt: 190.28 g/mol
InChI Key: HARWNWOLWMTQCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of 1-Benzylpiperidin-3-amine and related derivatives involves several chemical strategies. One approach includes the SiO2-H3PO4 catalyzed condensation of aryl amines and substituted benzaldehydes under microwave irradiation to produce Schiff bases, including (E)-N-(substituted benzylidene)-1-benzylpiperidin-4-amines with yields exceeding 85% (Mayavel et al., 2015). Another method involves the regio- and stereoselective amination of 1-benzyl-3,4-epoxypiperidines with primary and secondary amines in the presence of lithium perchlorate, leading to trans-4-Amino-1-benzyl-3-hydroxypiperidines (Veselov et al., 2009).

Molecular Structure Analysis

The molecular structure of derivatives of this compound, such as (E)-N-(4-nitrobenzylidene)-1-benzylpiperidin-4-amine, has been established through X-ray diffraction (XRD) techniques. These studies provide insight into the crystallographic and molecular geometry of these compounds, facilitating a deeper understanding of their chemical behavior (Mayavel et al., 2015).

Chemical Reactions and Properties

This compound undergoes various chemical reactions, including one-pot synthesis methods that involve the intramolecular cyclization of unsaturated amines for the efficient creation of 3-azido- and 3-aminopiperidines. These methodologies enable the versatile incorporation of azide and amino functionalities, important for pharmaceutical and biological applications (Ortiz et al., 2014).

Scientific Research Applications

Synthesis of E-imines and XRD Structure Analysis

1-Benzylpiperidin-3-amine is used in the synthesis of a series of Schiff bases, including (E)-N-(substituted benzylidene)-1-benzylpiperidin-4-amines, through solvent-free condensation. This process is facilitated by SiO2-H3PO4 catalysis under microwave irradiation, yielding high imine quantities. These imines are characterized by their physical constants and spectroscopic data. The study also includes the X-ray diffraction (XRD) structure of specific derivatives (Mayavel, Thirumurthy, Dineshkumar, & Thirunarayanan, 2015).

Catalytic Amination for Pharmaceutical Intermediates

This compound is utilized in the catalytic intermolecular benzylic C(sp3)-H amination, enabling the direct installation of 2-aminopyridine into benzylic positions. This method, which involves iron catalysis, is significant for synthesizing benzylamine structures with potential applications in medicinal chemistry and drug discovery (Khatua, Das, Patra, Das, Roy, & Chattopadhyay, 2022).

Role in the Synthesis of Antitumor Alkaloid Analogues

The compound is involved in the synthesis of trans-3-amino-1-benzylpiperidin-4-ols, which are intermediates in creating stereochemical analogues of antitumor piperidine alkaloids. This synthesis represents a unique regio- and stereospecific Lewis acid-catalyzed process (Grishina, Veselov, Safronova, Mazur, & Samoshin, 2017).

Development of Multifunctional Agents for Alzheimer's Disease

This compound derivatives have been explored for their potential as multifunctional agents in treating Alzheimer's disease. These compounds demonstrate activities against cholinesterase and monoamine oxidase, suggesting their role in developing new therapeutics for neurodegenerative disorders (Mohamed, Yeung, Vasefi, Beazely, & Rao, 2012).

Applications in Asymmetric Synthesis

The compound is a key intermediate in the rhodium-catalyzed asymmetric hydrogenation of N-(1-benzylpiperidin-3-yl)-enamides. This process efficiently produces enantioenriched 3-aminopiperidine derivatives, important in the synthesis of various natural products and pharmaceutical drugs (Royal, Dudognon, Berhal, Bastard, Boudet, Ayad, & Ratovelomanana-Vidal, 2016).

Safety and Hazards

When handling 1-Benzylpiperidin-3-amine, it is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes . Personal protective equipment should be used, including chemical impermeable gloves . The compound should be stored at 4° C .

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes in the body

Mode of Action

It’s known that similar compounds can interact with their targets, leading to changes in cellular processes . The interaction of 1-Benzylpiperidin-3-amine with its targets could potentially lead to changes in cellular signaling, enzyme activity, or receptor function.

Biochemical Pathways

Compounds with similar structures have been found to influence various biochemical pathways, including those involved in neurotransmission, cell signaling, and metabolism

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) properties of this compound are not well-documented in the available literature. These properties are crucial for understanding the bioavailability of the compound. It’s known that similar compounds can be absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .

Result of Action

Similar compounds have been found to have various effects at the molecular and cellular levels, including changes in enzyme activity, alterations in cell signaling, and modulation of receptor function .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, and the specific conditions within the body. For instance, the compound’s stability may be affected by temperature and light exposure .

properties

IUPAC Name

1-benzylpiperidin-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H18N2/c13-12-7-4-8-14(10-12)9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10,13H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HARWNWOLWMTQCC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)CC2=CC=CC=C2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H18N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60329608
Record name 1-benzylpiperidin-3-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60329608
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

190.28 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

60407-35-4
Record name 1-benzylpiperidin-3-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60329608
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-benzylpiperidin-3-amine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

After the reaction liquid had been adjusted to a pH of 13 by the addition of 5 N aqueous solution of sodium hydroxide, N-benzyl-3-aminopiperidine was extracted with 1 L of toluene, and was then further extracted from the aqueous phase with 1 L of toluene. After the solvent had been distilled under reduced pressure away from a combination of the organic phases thus obtained, (R)—N-benzyl-3-aminopiperidine was purified by distillation. Thus, 17.7 g of (R)—N-benzyl-3-aminopiperidine were obtained in the form of colorless oil.
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-Benzylpiperidin-3-amine
Reactant of Route 2
Reactant of Route 2
1-Benzylpiperidin-3-amine
Reactant of Route 3
Reactant of Route 3
1-Benzylpiperidin-3-amine
Reactant of Route 4
1-Benzylpiperidin-3-amine
Reactant of Route 5
1-Benzylpiperidin-3-amine
Reactant of Route 6
Reactant of Route 6
1-Benzylpiperidin-3-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.